2-(pyridin-4-ylthio)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-pyridin-4-ylsulfanyl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H14N6OS2/c24-17(11-26-13-3-6-18-7-4-13)19-9-16-21-20-15-2-1-14(22-23(15)16)12-5-8-25-10-12/h1-8,10H,9,11H2,(H,19,24)
• InChI Key: WKWVGLQGKQEUQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2N=C1C3=CSC=C3)CNC(=O)CSC4=CC=NC=C4
• Molecular Formula: C17H14N6OS2
• Molecular Weight: 382.5 g/mol

Description

2-(pyridin-4-ylthio)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H14N6OS2 and its molecular weight is 382.46. The purity is usually 95%.
BenchChem offers high-quality 2-(pyridin-4-ylthio)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(pyridin-4-ylthio)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds in Scientific Research

Synthesis and Insecticidal Assessment

Heterocyclic compounds, including those similar in structure to the queried chemical, have been synthesized and evaluated for insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. These studies involve the creation of various heterocycles such as pyrrole, pyridine, and thiophene derivatives, highlighting the potential of heterocyclic chemistry in developing new insecticides (Fadda et al., 2017).

Antimicrobial and Antioxidant Activities

Novel pyridine and fused pyridine derivatives, through a synthetic approach, have been explored for their potential antimicrobial and antioxidant activities. This reflects the broad application of heterocyclic compounds in addressing microbial resistance and oxidative stress-related conditions (Flefel et al., 2018).

Potential Antiasthma Agents

The preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents showcases the application of heterocyclic chemistry in respiratory medicine. Such compounds have been identified as mediator release inhibitors, indicating their potential in asthma treatment research (Medwid et al., 1990).

PI3K Inhibitors for Cancer Therapy

Modification of heterocyclic compounds to develop PI3K inhibitors for cancer therapy illustrates the application of these compounds in oncology. Through structural modifications, researchers have enhanced the anticancer effects while reducing toxicity, demonstrating the versatility of heterocyclic compounds in drug development (Wang et al., 2015).

Cardiovascular Research

Studies on heterocyclic compounds for cardiovascular applications, such as coronary vasodilating and antihypertensive activities, underscore the potential of these compounds in cardiovascular disease management (Sato et al., 1980).